4-Piperazin-1-ylbenzenesulfonamide

• IUPAC Name: 4-piperazin-1-ylbenzenesulfonamide
• InChI: InChI=1S/C10H15N3O2S/c11-16(14,15)10-3-1-9(2-4-10)13-7-5-12-6-8-13/h1-4,12H,5-8H2,(H2,11,14,15)
• InChI Key: UGGDHKASBRILQW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C2=CC=C(C=C2)S(=O)(=O)N
• Molecular Formula: C10H15N3O2S
• DSSTOX Substance ID: DTXSID60358539
• Molecular Weight: 241.31 g/mol
• CAS RN: 121278-31-7, 170856-87-8

Description

4-Piperazin-1-ylbenzenesulfonamide is a chemical compound that has attracted significant scientific attention due to its various physical and chemical properties. It is used for industrial and scientific research purposes.

Synthesis Analysis

The synthesis of 4-Piperazin-1-ylbenzenesulfonamide involves the reaction of 4-fluorobenzenesulfonamide with piperazine in water at 100°C for 24 hours.

Molecular Structure Analysis

The molecular formula of 4-Piperazin-1-ylbenzenesulfonamide is C10H15N3O2S. It is an organo-sulphur compound containing the -SO2NH2 and/or -SO2NH- group.

Physical And Chemical Properties Analysis

4-Piperazin-1-ylbenzenesulfonamide has a molecular weight of 241.31 g/mol. Other physical and chemical properties such as solubility, density, boiling point, and vapor pressure are not explicitly mentioned in the available literature.

Scientific Research Applications

1. Antagonistic Properties in Serotonin Receptors

Research indicates that certain derivatives of 4-Piperazin-1-ylbenzenesulfonamide, such as N-(2,5-Dibromo-3-fluorophenyl)-4-methoxy-3-piperazin-1-ylbenzenesulfonamide (SB-357134), have been identified as potent and selective antagonists of the 5-HT6 serotonin receptor. These compounds have shown promise in preclinical evaluations for various neurological functions and disorders (Bromidge et al., 2001) (Stean et al., 2002).

2. Carbonic Anhydrase Inhibitory Action

Compounds containing 4-Piperazin-1-ylbenzenesulfonamide have been found to be effective inhibitors of certain human carbonic anhydrase isoforms. This characteristic makes them potentially useful in the treatment of conditions like epilepsy and other disorders (Mishra et al., 2017) (Congiu et al., 2015).

3. Antimicrobial and Antitubercular Activity

Various derivatives of 4-Piperazin-1-ylbenzenesulfonamide have demonstrated potent activity against Mycobacterium tuberculosis and other bacterial pathogens, suggesting their potential use as antimicrobial agents (Murthy et al., 2021) (Patel & Telvekar, 2014).

4. Application in Corrosion Inhibition

Research has explored the use of piperidine derivatives, including those with 4-Piperazin-1-ylbenzenesulfonamide, in the inhibition of corrosion in metals. This application is significant in industrial settings for protecting materials against corrosion (Kaya et al., 2016).

5. Potential Cognitive Enhancers

Certain derivatives of 4-Piperazin-1-ylbenzenesulfonamide are being studied for their potential role as cognitive enhancers, which could be beneficial in treating cognitive impairments in various neuropsychiatric conditions (Matsuoka et al., 1993) (Hirst et al., 2006).

Safety and Hazards

According to the Safety Data Sheets, if inhaled, the victim should be moved into fresh air and given oxygen if breathing is difficult. In case of skin contact, contaminated clothing should be removed immediately, and the skin should be washed off with soap and plenty of water. If ingested, the mouth should be rinsed with water, and vomiting should not be induced.

Mechanism of Action

Target of Action

• 4-Piperazin-1-ylbenzenesulfonamide is a chemical compound with the molecular formula C₁₀H₁₅N₃O₂S . Unfortunately, specific primary targets for this compound are not widely documented in the literature.

Mode of Action

• Antibiotics often target specific metabolic pathways in bacteria. For instance, sulfonamides act as competitive inhibitors of the enzyme dihydropteroate synthetase (DHPS), which is essential for folate synthesis .